Cas no 1889918-99-3 ((thian-3-yl)methanesulfonamide)

• Product Name: (thian-3-yl)methanesulfonamide
• CAS No: 1889918-99-3
• MF: C₆H₁₃NO₂S₂
• MW: 195.302919149399
• CID: 5977487
• PubChem ID: 115020407
• Update Time: 2025-05-21

(thian-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (thian-3-yl)methanesulfonamide
• EN300-2004933
• 1889918-99-3

• Inchi： 1S/C6H13NO2S2/c7-11(8,9)5-6-2-1-3-10-4-6/h6H,1-5H2,(H2,7,8,9)
• InChI Key： QZQAWRIBZDGSHY-UHFFFAOYSA-N
• SMILES： S(CC1CSCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 195.03877100g/mol
• Monoisotopic Mass: 195.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.8Ų

Additional information on (thian-3-yl)methanesulfonamide

Recent Advances in the Study of (Thian-3-yl)methanesulfonamide (CAS: 1889918-99-3) in Chemical Biology and Pharmaceutical Research

(Thian-3-yl)methanesulfonamide (CAS: 1889918-99-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its thiane ring structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

The synthesis of (thian-3-yl)methanesulfonamide involves a multi-step process that ensures high purity and yield. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's structure and purity. The compound's unique chemical properties, including its sulfonamide moiety, contribute to its ability to interact with biological targets, making it a valuable candidate for drug development.

In recent preclinical studies, (thian-3-yl)methanesulfonamide has demonstrated significant inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selective inhibition suggests potential applications in the development of anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations have explored the compound's interactions with G-protein-coupled receptors (GPCRs), which are critical targets in drug discovery. Preliminary data indicate that (thian-3-yl)methanesulfonamide can modulate GPCR activity, potentially offering new avenues for treating conditions such as hypertension, diabetes, and neurological disorders. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of (thian-3-yl)methanesulfonamide. Researchers are currently investigating various derivatives and formulations to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (thian-3-yl)methanesulfonamide (CAS: 1889918-99-3) represents a promising scaffold for drug development, with demonstrated efficacy in modulating key biological targets. Ongoing research aims to further elucidate its therapeutic potential and overcome existing challenges, paving the way for its eventual clinical use. This compound exemplifies the intersection of chemical innovation and biological application, highlighting the dynamic nature of modern pharmaceutical research.